Cas no 54329-48-5 (2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)
54329-48-5 structure
Product Name:2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
CAS No:54329-48-5
MF:C17H17NO2
MW:267.322384595871
MDL:MFCD04114480
CID:56574
PubChem ID:16243882
Update Time:2025-09-25
2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
- 2-Benzyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
- 2-benzyl-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
- AB18457
- 2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylicacid
- SCHEMBL8336724
- 54329-48-5
- 2-(phenylmethyl)-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
- AB18441
- FT-0716562
- 2-Benzyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid, AldrichCPR
- 690244-86-1
- MFCD04114480
- CS-0341440
- AMY1937
- DTXSID50585594
- AKOS005067174
- A830105
-
- MDL： MFCD04114480
- Inchi： 1S/C17H17NO2/c19-17(20)16-10-14-8-4-5-9-15(14)12-18(16)11-13-6-2-1-3-7-13/h1-9,16H,10-12H2,(H,19,20)
- InChI Key： XAUPAEYPYJHZCK-UHFFFAOYSA-N
- SMILES： OC(C1CC2C=CC=CC=2CN1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 267.12600
- Monoisotopic Mass: 267.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.227
- Boiling Point: 438.571°C at 760 mmHg
- Flash Point: 219.04°C
- Refractive Index: 1.627
- PSA: 40.54000
- LogP: 2.63600
2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189004247-1g |
2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
54329-48-5 | 95% | 1g |
$436.80 | 2023-09-01 | |
| TRC | B594475-10mg |
2-Benzyl-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid |
54329-48-5 | 10mg |
$ 52.00 | 2023-09-08 | ||
| TRC | B594475-50mg |
2-Benzyl-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid |
54329-48-5 | 50mg |
$ 104.00 | 2023-09-08 | ||
| TRC | B594475-100mg |
2-Benzyl-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid |
54329-48-5 | 100mg |
$ 178.00 | 2023-09-08 | ||
| Chemenu | CM143899-1g |
2-Benzyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid |
54329-48-5 | 95% | 1g |
$482 | 2021-08-05 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 15R0025-1g |
2-Benzyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid |
54329-48-5 | 95% | 1g |
3375.21CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 15R0025-5g |
2-Benzyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid |
54329-48-5 | 95% | 5g |
11787.79CNY | 2021-05-07 | |
| abcr | AB536195-1 g |
2-Benzyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid |
54329-48-5 | 1g |
€1414.60 | 2023-06-14 | ||
| Chemenu | CM143899-1g |
2-Benzyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid |
54329-48-5 | 95% | 1g |
$*** | 2023-05-30 | |
| A2B Chem LLC | AG17230-10mg |
2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
54329-48-5 | 10mg |
$172.00 | 2024-04-19 |
2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:54329-48-5)2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
Order Number:A830105
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:15
Price ($):424.0
Email:sales@amadischem.com
2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54329-48-5)2-Benzyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
Purity:99%
Quantity:1g
Price ($):424.0